LCAD-Catalyzed Formation from Erucoyl-CoA
(2E,13Z)-Docosadienoyl-CoA is recognized as a substrate by long-chain acyl-CoA dehydrogenase (LCAD) from rat liver, an enzyme that accepts a broad range of chain lengths (C8-C22) [1]. In contrast, saturated C22-CoA (docosanoyl-CoA) is a poor substrate for this enzyme, with studies indicating LCAD has maximal activity towards C14 and C16 substrates and exhibits no detectable activity on C24 [1][2]. This demonstrates that chain length alone does not dictate enzyme activity; the presence and geometry of double bonds are critical determinants of metabolic processing.
Unique (2E,13Z)-C22:2 diene
C22:1 saturated chain product
| Evidence Dimension | Substrate acceptance by rat liver long-chain acyl-CoA dehydrogenase (LCAD) |
|---|---|
| Target Compound Data | Accepted as a substrate [1] |
| Comparator Or Baseline | Saturated C22-CoA (Docosanoyl-CoA): Poor substrate; C24-CoA: No activity [2] |
| Quantified Difference | Qualitative acceptance vs. poor/no activity |
| Conditions | Purified enzyme from rat liver mitochondria, in vitro assay |
Why This Matters
This difference is crucial for researchers studying the β-oxidation of unsaturated fatty acids, as substituting a saturated analog would not model the actual metabolic flux.
- [1] BRENDA entry for EC 1.3.8.8 (long-chain-acyl-CoA dehydrogenase). Accessed via https://www.brenda-enzymes.org/. Data compiled from primary literature, including Ikeda et al., 1985. View Source
- [2] ExplorEnz: EC 1.3.8.8. The enzyme from rat can accept substrates with C8-C22. It is most active with C14 and C16, and has no activity with C4, C6 or C24. View Source
